Cas no 54648-07-6 (1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane)

• Product Name: 1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane
• CAS No: 54648-07-6
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 376412
• PubChem ID: 108255
• Update Time: 2025-04-19

1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane Chemical and Physical Properties

Names and Identifiers

• 1,3,3-Trimethyl-5(6)-nitro-1-(4-nitrophenyl)indane
• 1,3,3-trimethyl-5-nitro-1-(4-nitrophenyl)-2H-indene
• 1,3,3-trimethyl-5-nitro-1-(4-nitrophenyl)-2,3-dihydro-1H-indene
• SCHEMBL9263204
• DTXSID40969925
• 1H-Indene, 2,3-dihydro-1,1,3-trimethyl-5(or 6)-nitro-3-(4-nitrophenyl)-
• 54648-07-6

• Inchi： 1S/C18H18N2O4/c1-17(2)11-18(3,12-4-6-13(7-5-12)19(21)22)15-9-8-14(20(23)24)10-16(15)17/h4-10H,11H2,1-3H3
• InChI Key： SNODYNVSSVPIFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C)(C)CC2(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 326.12674
• Monoisotopic Mass: 326.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 452.6°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.598
• PSA: 86.28